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Compound of Interest

Compound Name:

[1-(3-

Chlorophenyl)cyclopentyl]methana

mine

CAS No.: 933752-65-9

Cat. No.: B3307797

Get Quote

Executive Summary
Ketamine: A high-affinity, non-competitive NMDA receptor antagonist with secondary efficacy

as a Triple Reuptake Inhibitor (TRI). Clinically validated for anesthesia and treatment-

resistant depression (TRD).

CPCM: A ring-contracted, des-keto, primary amine analog. Structural analysis suggests a

pharmacological shift from pure NMDA antagonism toward Monoamine Reuptake Inhibition

(MRI). The 3-chlorophenyl substitution and primary methanamine tail are characteristic of

serotonin/norepinephrine transporter ligands, potentially reducing psychotomimetic side

effects while retaining antidepressant efficacy.

Structural & Physicochemical Analysis[1]
The structural divergence dictates the pharmacological profile.
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Feature Ketamine CPCM
Pharmacological
Implication

Core Scaffold Cyclohexanone Cyclopentyl

Ring contraction (6-

membered to 5-

membered) generally

reduces NMDA

channel affinity due to

altered steric fit within

the pore.

Aryl Substitution
2-Chlorophenyl

(Ortho)
3-Chlorophenyl (Meta)

The meta-chloro

substituent is

classically associated

with increased affinity

for SERT/NET (e.g., in

amphetamine/cathino

ne SARs), whereas

ortho favors NMDA

blockade.

Amine Type
Secondary (

-methyl)

Primary

(Methanamine)

Primary amines on

methylene linkers

often exhibit faster

metabolic clearance

(MAO susceptibility)

but higher selectivity

for transporter

proteins over ion

channels.

Chirality
Chiral (R/S

Enantiomers)
Achiral (at the ring)*

Note: The C1 carbon

is a quaternary center

but achiral unless the

ring is substituted

elsewhere. This

simplifies synthesis

but removes

stereoselective tuning.
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Predicted Pharmacodynamics (SAR Evaluation)
NMDA Receptor Affinity
Ketamine binds the phencyclidine (PCP) site within the NMDA channel pore.

Ketamine:

nM (Racemic). High trapping capability.

CPCM: Predicted

nM. The loss of the ketone oxygen (which forms a hydrogen bond with the receptor) and the
ring contraction typically destabilize the ligand-receptor complex.

Monoamine Transporter Activity
Ketamine: Weak inhibitor of SERT/NET/DAT (

M).

CPCM: Predicted High Affinity (

nM). The 3-chlorophenyl-alkyl-amine motif is a "privileged scaffold" for serotonin transporter
(SERT) inhibition. CPCM resembles a ring-constrained analog of specific amphetamines or
venlafaxine-like structures.

DOT Diagram: Structure-Activity Relationship (SAR)
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(Meta-Cl, Primary Amine)
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Click to download full resolution via product page

Caption: SAR analysis predicts a shift from dominant NMDA antagonism in Ketamine to

dominant SERT inhibition in CPCM.

Experimental Protocols for Validation
To objectively compare CPCM against Ketamine, the following standardized workflows must be

executed.

Experiment A: Competitive Radioligand Binding (NMDA)
Objective: Determine the affinity (

) of CPCM for the PCP-binding site of the NMDA receptor.

Tissue Preparation:

Homogenize rat cerebral cortex in 50 mM Tris-HCl (pH 7.4).

Centrifuge at 48,000

for 20 min; wash pellet 3x to remove endogenous glutamate/glycine.

Incubation:

Ligand:

-MK-801 (Specific Activity: 20-30 Ci/mmol).

Concentration: 5 nM final concentration.

Test Compounds: Ketamine (

to

M) vs. CPCM (

to

M).
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Conditions: Incubate for 2 hours at 25°C in the presence of 10

M Glutamate and 10

M Glycine (required to open the channel).

Termination:

Rapid filtration through Whatman GF/B filters pre-soaked in 0.05% polyethylenimine.

Analysis:

Measure radioactivity via liquid scintillation counting.

Calculate

and convert to

using the Cheng-Prusoff equation.

Experiment B: Functional Electrophysiology (Patch
Clamp)
Objective: Assess the "trapping" kinetics (off-rate). Ketamine's antidepressant effect is linked to

its unique trapping dynamics.

Cell Line: HEK293 cells transiently transfected with GluN1 and GluN2B subunits.

Recording: Whole-cell voltage-clamp at -60 mV.

Protocol:

Apply Glutamate (100

M) + Glycine (10

M) for 5s to elicit baseline current.

Co-apply Test Compound (Ketamine or CPCM) for 5s.
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Washout with agonist alone.

Metric: Measure the decay time constant (

) of the blockade and the percentage of current recovery after washout.

Prediction: CPCM will show faster washout (lower trapping) than Ketamine due to lack of

the ketone anchor.

DOT Diagram: Experimental Workflow
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Step 1: Affinity Screening

Step 2: Functional Kinetics
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(Ketamine vs. CPCM)
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Patch Clamp
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If Ki < 10 uM

Measure Off-Rate (Trapping)

Profile Classification:
Anesthetic vs. Antidepressant

Data Synthesis

Click to download full resolution via product page

Caption: Sequential validation workflow prioritizing binding affinity before functional kinetic

analysis.

Safety & Handling (Material Safety)
Ketamine: Schedule III controlled substance. Requires DEA license.
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CPCM: Often classified as a research chemical/building block. However, due to structural

similarity to arylcyclohexylamines (PCP analogs), it should be handled as a potential

neurotoxin and dissociative agent.

Precaution: Use full PPE (gloves, fume hood). The primary amine moiety increases skin

permeability compared to ketamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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